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Compound of Interest

Compound Name: Fluorescent Brightener 85

Cat. No.: B15552097 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Fluorescent Brightener 85. By offering procedural, step-by-step

guidance, this document aims to be your preferred source for laboratory safety and chemical

handling, building deep trust by providing value beyond the product itself.

Essential Safety Information
Fluorescent Brightener 85 is a chemical compound used as an optical brightener. While it is

not classified as a hazardous substance, proper handling and disposal are crucial to maintain a

safe laboratory environment and minimize any potential risks.[1] Adherence to the following

guidelines will ensure the safe use of this product in your research.

Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment is the first line of defense against

potential exposure. The following table summarizes the recommended PPE for handling

Fluorescent Brightener 85, particularly in its powdered form.
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Operation Eye Protection
Hand
Protection

Respiratory
Protection

Protective
Clothing

Handling Powder

Safety glasses

with side-shields

or chemical

goggles

Nitrile or latex

gloves

NIOSH-approved

N95 or

equivalent

respirator

Laboratory coat

Working with

Solutions
Safety glasses

Nitrile or latex

gloves

Generally not

required if

handled in a

well-ventilated

area or fume

hood

Laboratory coat

Cleaning Spills
Chemical splash

goggles

Heavy-duty

gloves

NIOSH-approved

N95 or

equivalent

respirator if

powder is

present

Laboratory coat

or apron

Operational and Disposal Plans
Proper operational procedures and a clear disposal plan are critical for the safe management

of Fluorescent Brightener 85 in the laboratory.
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Parameter Guideline

Ventilation

Handle in a well-ventilated area. Use of a

chemical fume hood is recommended when

working with the powder form to minimize dust

inhalation.[2]

Storage
Store in a cool, dry, well-ventilated area in a

tightly closed container.[2]

Housekeeping

Keep the work area clean to prevent the

accumulation of dust. Dry sweeping is not

recommended. Use a damp cloth or a vacuum

with a HEPA filter for cleaning.

First Aid (Eyes)
Immediately flush eyes with plenty of water for

at least 15 minutes.

First Aid (Skin) Wash off with soap and plenty of water.

First Aid (Inhalation) Move the person into fresh air.

First Aid (Ingestion) Rinse mouth with water. Do not induce vomiting.

Fluorescent Brightener 85 is generally considered non-hazardous waste. However, disposal

should always be in accordance with local, state, and federal regulations.

Step-by-Step Disposal of Solid Waste:

Collection: Collect waste Fluorescent Brightener 85 powder in a suitable, clearly labeled,

and sealed container.

Labeling: Label the container as "Non-Hazardous Waste" and specify the contents

("Fluorescent Brightener 85"). Include the accumulation start date.

Storage: Store the waste container in a designated waste accumulation area, away from

incompatible materials.

Disposal: Dispose of the container in the regular laboratory trash destined for a sanitary

landfill, provided this is permitted by your institution's waste management plan.[3][4] Do not
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place in laboratory trash cans that are handled by custodial staff who are not trained for

chemical waste.[3]

Step-by-Step Disposal of Solutions:

Evaluation: Ensure the solution does not contain any other hazardous materials.

Neutralization (if applicable): If the solution is acidic or basic, neutralize it to a pH between 6

and 8.

Dilution: For small quantities of aqueous solutions, dilute with copious amounts of water.

Sewer Disposal: If permitted by local regulations and your institution's policy, the diluted,

non-hazardous solution may be poured down the sanitary sewer.[4]

Experimental Protocol: Staining Fungi with
Fluorescent Brightener 85
This protocol is adapted from a study evaluating Fluorescent Brightener 85 for the detection

of fungi.[5]

Materials:

Fluorescent Brightener 85 powder

Ethanol

Cultured fungi or clinical specimens

Microscope slides and coverslips

Fluorescence microscope with an appropriate filter set for blue fluorescence

Procedure:

Preparation of Staining Solution:

Weigh 10 mg of Fluorescent Brightener 85 powder.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://www.benchchem.com/product/b15552097?utm_src=pdf-body
https://www.benchchem.com/product/b15552097?utm_src=pdf-body
https://www.researchgate.net/publication/382678568_Evaluating_the_application_of_a_new_patented_fluorochrome_Fluorescent_Brightener_85_for_detecting_cultured_fungi_and_superficial_clinical_specimens_of_fungal_infectious_disease
https://www.benchchem.com/product/b15552097?utm_src=pdf-body
https://www.benchchem.com/product/b15552097?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552097?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dissolve the powder in 100 mL of ethanol to create a 100 µg/mL stock solution.

Store the stock solution in a dark, sealed container at 4°C.

For the working solution, dilute the stock solution as needed for your specific application.

Staining of Fungal Samples:

Place a small amount of the fungal culture or clinical specimen on a clean microscope

slide.

Add a drop of the Fluorescent Brightener 85 working solution to the sample.

Gently place a coverslip over the sample, avoiding air bubbles.

Allow the stain to incubate for a few minutes at room temperature.

Microscopic Examination:

Observe the stained sample under a fluorescence microscope.

Fungal elements, such as hyphae and conidia, will exhibit a strong blue fluorescence,

making them easily distinguishable from the background.[5]

Workflow and Safety Diagram
The following diagram illustrates the key steps for safely handling and disposing of

Fluorescent Brightener 85.
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Workflow for Handling Fluorescent Brightener 85

Handling Procedure

Spill Response

Disposal Plan

Assess Hazards & Review SDS

Don Appropriate PPE

Weigh Powder in Ventilated Area

Conduct Experiment Contain Spill

If Spill Occurs

Collect Waste in Labeled Container

Generate Waste

Clean Up with Damp Cloth

Dispose of as Chemical WasteSegregate as Non-Hazardous

Dispose According to Institutional Policy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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